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Compound of Interest

Compound Name: 4-(Trifluoromethylthio)aniline

Cat. No.: B1345599 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents are paramount. This document provides immediate, essential

safety and logistical information for 4-(Trifluoromethylthio)aniline, a key intermediate in

various manufacturing processes.

Chemical Identity and Hazards

Property Value Reference

Molecular Formula C7H6F3NS [1][2]

Molecular Weight 193.19 g/mol [1][2]

Appearance Clear colorless to yellow liquid [3]

Boiling Point 103 °C / 217.4 °F [2]

Flash Point 107 °C / 224.6 °F [2]

Signal Word Warning [1]

Hazard Statements
Harmful if swallowed, in

contact with skin, or if inhaled.
[1]
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A comprehensive approach to personal protective equipment is critical to mitigate the risks

associated with handling 4-(Trifluoromethylthio)aniline. The following table outlines the

recommended PPE based on established safety protocols.

Body Part
Personal Protective
Equipment

Standard

Eyes/Face

Goggles or Safety Glasses

with side shields. A face shield

is recommended where

splashing is a potential.

EN 166 or 29 CFR 1910.133

Hands
Protective gloves (Nitrile

rubber is a suitable option).
EU standard EN 374

Skin/Body

Appropriate protective clothing

to prevent skin exposure, such

as a lab coat or coveralls.

[1]

Respiratory

For small-scale laboratory use,

a half mask with an organic

vapor filter (Type A Brown) is

recommended. In case of

inadequate ventilation or for

larger quantities, a self-

contained breathing apparatus

(SCBA) should be used.

EN405, EN140, EN14387

Experimental Protocol: Safe Handling and Storage

Adherence to strict handling and storage procedures is essential to maintain a safe laboratory

environment.

Handling:

Work in a well-ventilated area, preferably under a chemical fume hood.[4][5]

Avoid contact with skin and eyes.[4]
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Do not breathe vapors or mist.[5]

Wash hands and any exposed skin thoroughly after handling.[2]

Do not eat, drink, or smoke in the handling area.[2]

Storage:

Keep containers tightly closed in a dry, cool, and well-ventilated place.[5]

Store away from incompatible materials such as strong oxidizing agents and strong acids.[2]

[5]

Keep in a dark place, under an inert atmosphere, at room temperature.[3]

Disposal Plan

Proper disposal of 4-(Trifluoromethylthio)aniline and its containers is crucial to prevent

environmental contamination and comply with regulations.

Waste Stream Disposal Method

Unused Product

Dispose of as hazardous waste through a

licensed waste disposal company. The

recommended method is incineration in a

chemical incinerator equipped with an

afterburner and scrubber.[6][7]

Empty Containers

Handle uncleaned containers as you would the

product itself. Do not reuse empty containers.

Dispose of them as hazardous waste.[6]

Contaminated Materials

Any materials contaminated with 4-

(Trifluoromethylthio)aniline, such as absorbent

pads or used PPE, should be collected and

disposed of as hazardous waste.[6]

Emergency Procedures
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In the event of an exposure or spill, immediate action is required.

Exposure Route First Aid Measures Reference

Inhalation

Remove the person to fresh air

and keep them comfortable for

breathing. If not breathing, give

artificial respiration. Seek

immediate medical attention.

[1]

Skin Contact

Wash off immediately with

plenty of soap and water while

removing all contaminated

clothing and shoes. Seek

medical attention.

[1]

Eye Contact

Rinse immediately with plenty

of water, also under the

eyelids, for at least 15 minutes.

Seek immediate medical

attention.

[1]

Ingestion

Clean mouth with water. Call a

POISON CENTER or

doctor/physician if you feel

unwell.

[1]

Spill

Absorb the spill with an inert

substance (e.g., sand, silica

gel). Collect the absorbed

material into a suitable, closed

container for disposal. Ensure

adequate ventilation and wear

appropriate PPE.

[2][6]

Visual Workflow for Safe Handling and Disposal

The following diagram outlines the key steps for the safe handling and disposal of 4-
(Trifluoromethylthio)aniline.
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Caption: Workflow for handling and disposing of 4-(Trifluoromethylthio)aniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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